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Cat. No.: B1216349 Get Quote

Analyse von 3,4-Hexandion mittels Gaschromatographie nach Derivatisierung

Anwendungshinweis und Protokolle

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Abstrakt: Die quantitative Analyse von α-Dicarbonylverbindungen wie 3,4-Hexandion mittels

Gaschromatographie (GC) stellt aufgrund ihrer geringen Flüchtigkeit und potenziellen

thermischen Instabilität eine Herausforderung dar. Die Derivatisierung ist ein entscheidender

Schritt vor der Analyse, um die Flüchtigkeit zu erhöhen, die thermische Stabilität zu verbessern

und die Nachweisempfindlichkeit zu steigern.[1][2][3][4] Dieser Anwendungshinweis beschreibt

zwei detaillierte Protokolle für die Derivatisierung von 3,4-Hexandion unter Verwendung von o-

Phenylendiamin (OPD) und O-(2,3,4,5,6-Pentafluorbenzyl)hydroxylamin (PFBHA). Die OPD-

Derivatisierung führt zur Bildung eines thermisch stabilen Chinoxalin-Derivats, während die

PFBHA-Derivatisierung ein PFB-Oxim-Derivat erzeugt, das sich hervorragend für den

Elektroneneinfangdetektor (ECD) oder die massenspektrometrische Detektion im negativen

chemischen Ionisationsmodus (NCI-MS) eignet.[5][6][7]

Einleitung
3,4-Hexandion ist eine α-Dicarbonylverbindung, die in verschiedenen Bereichen von Interesse

ist, unter anderem als Aromastoff in Lebensmitteln und als potenzieller Biomarker. Für eine

genaue Quantifizierung in komplexen Matrices ist die Gaschromatographie, oft in Kopplung mit

der Massenspektrometrie (GC-MS), die Methode der Wahl. Die direkte GC-Analyse von 3,4-
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Hexandion ist jedoch aufgrund seiner polaren Carbonylgruppen, die zu Peak-Tailing und

geringer Empfindlichkeit führen können, oft problematisch.[1][3] Die chemische Derivatisierung

wandelt die polaren Carbonylgruppen in weniger polare, flüchtigere und thermisch stabilere

Einheiten um und verbessert so das chromatographische Verhalten und die Nachweisgrenzen

erheblich.[2][4]

Prinzip der Derivatisierung
Die Derivatisierung von Carbonylverbindungen für die GC-Analyse beruht auf der Reaktion der

Carbonylgruppe mit einem spezifischen Reagenz zu einem neuen, für die GC besser

geeigneten Molekül.

Reaktion mit o-Phenylendiamin (OPD): α-Dicarbonylverbindungen wie 3,4-Hexandion

reagieren mit OPD zu hochgradig stabilen und flüchtigen Chinoxalin-Derivaten. Diese

Reaktion ist spezifisch für α-Dicarbonyle und wird häufig zur Analyse in komplexen Proben

wie Wein eingesetzt.[8][9]

Reaktion mit PFBHA: PFBHA reagiert mit Aldehyden und Ketonen unter Bildung von

Pentafluorbenzyloxim-Derivaten. Diese Derivate sind nicht nur flüchtig, sondern enthalten

auch stark elektronegative Fluoratome, was sie ideal für die hochempfindliche Analyse

mittels GC-ECD oder GC-MS (NCI) macht.[5][6][10]

Experimentelle Protokolle
Protokoll 1: Derivatisierung mit o-Phenylendiamin (OPD)
Dieses Protokoll basiert auf etablierten Methoden zur Analyse von α-Dicarbonylverbindungen

in wässrigen Matrices.[8][11]

Reagenzien und Materialien:

3,4-Hexandion-Standard

o-Phenylendiamin (OPD), >98 % Reinheit

Methanol (HPLC-Qualität)

Natriumhydroxid (NaOH), 1 M Lösung
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Salzsäure (HCl), 1 M Lösung

Dichlormethan oder Ethylacetat (GC-Qualität)

Wasserfreies Natriumsulfat

pH-Meter oder pH-Indikatorpapier

Heizblock oder Wasserbad

Glasreaktionsgefäße mit Schraubverschluss (z. B. 4 ml)

Vortexmischer

Verfahren:

Probenvorbereitung: Eine bekannte Menge der Probe (z. B. 1 ml), die 3,4-Hexandion enthält,

in ein Glasreaktionsgefäß geben.

pH-Einstellung: Den pH-Wert der Probe mit 1 M NaOH vorsichtig auf ca. 8,0 einstellen.[8]

[11]

Zugabe des Derivatisierungsreagenzes: 1 ml einer frisch zubereiteten 1%igen (w/v) OPD-

Lösung in Methanol zugeben.[11] Das Gefäß sofort verschließen.

Reaktion: Das Reaktionsgemisch 3 Stunden lang bei 60 °C in einem Heizblock oder

Wasserbad inkubieren.[8][9][11]

Abkühlung: Das Reaktionsgefäß auf Raumtemperatur abkühlen lassen.

Extraktion: 2 ml Dichlormethan oder Ethylacetat in das Gefäß geben. 1 Minute lang kräftig

vortexen, um das Chinoxalin-Derivat zu extrahieren.[8][11]

Phasentrennung: Die Phasen durch Zentrifugation oder Stehenlassen trennen. Die untere

organische Schicht (bei Verwendung von Dichlormethan) oder die obere Schicht (bei

Verwendung von Ethylacetat) vorsichtig in ein sauberes Röhrchen überführen.[11]
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Trocknung: Eine kleine Menge wasserfreies Natriumsulfat zugeben, um restliches Wasser zu

entfernen.

Analyse: Den getrockneten Extrakt in ein GC-Vial überführen und mittels GC-MS

analysieren.

Empfohlene GC-MS-Bedingungen:

Säule: DB-5ms oder ähnliche unpolare Kapillarsäule (30 m x 0,25 mm ID x 0,25 µm)[11]

Trägergas: Helium, konstante Flussrate von 1,0 ml/min[11]

Injektor: Splitless, 250 °C[11]

Ofenprogramm: 60 °C für 2 min halten, dann mit 10 °C/min auf 280 °C erhöhen und 5 min

halten.[11]

MS-Detektor: Elektronenionisation (EI) bei 70 eV, Scanbereich m/z 40-350.[11]

Protokoll 2: Derivatisierung mit O-(2,3,4,5,6-
Pentafluorbenzyl)hydroxylamin (PFBHA)
Dieses Protokoll eignet sich für die Spurenanalyse von Carbonylverbindungen in

verschiedenen Probenmatrices.[5][6][7]

Reagenzien und Materialien:

3,4-Hexandion-Standard

O-(2,3,4,5,6-Pentafluorbenzyl)hydroxylamin-Hydrochlorid (PFBHA)

Reinstwasser (Typ I)

Hexan (GC-Qualität)

Kaliumhydroxid (KOH)

Glasreaktionsgefäße mit Schraubverschluss
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Vortexmischer

Verfahren:

Herstellung der PFBHA-Lösung: Eine PFBHA-Lösung mit einer Konzentration von 15 mg/ml

in Reinstwasser herstellen.

Probenvorbereitung: 1 ml der wässrigen Probe, die 3,4-Hexandion enthält, in ein

Glasreaktionsgefäß geben.

Zugabe des Derivatisierungsreagenzes: 200 µl der PFBHA-Lösung zur Probe geben.

Reaktion: Das Gefäß verschließen und 2 Stunden bei Raumtemperatur reagieren lassen.[10]

pH-Anpassung und Extraktion: 100 µl 5 M KOH und 500 µl Hexan zugeben.

Mischen: Das Gefäß 1 Minute lang kräftig vortexen, um die PFB-Oxim-Derivate in die

Hexanphase zu extrahieren.

Phasentrennung: Die Phasen durch Zentrifugation oder Stehenlassen trennen.

Analyse: Die obere Hexanschicht vorsichtig in ein GC-Vial überführen und mittels GC-MS

(NCI) oder GC-ECD analysieren.

Empfohlene GC-MS (NCI)-Bedingungen:

Säule: DB-5ms oder äquivalent (30 m x 0,25 mm ID x 0,25 µm)

Trägergas: Helium, konstante Flussrate von 1,2 ml/min

Injektor: Splitless, 260 °C

Ofenprogramm: 70 °C für 1 min halten, dann mit 15 °C/min auf 150 °C, dann mit 30 °C/min

auf 300 °C erhöhen und 5 min halten.

MS-Detektor: Negative chemische Ionisation (NCI) mit Methan als Reagenzgas.

Überwachung des charakteristischen [M-HF]⁻- oder [M-PFB]⁻-Ions im Selected Ion

Monitoring (SIM)-Modus zur Maximierung der Empfindlichkeit.
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Quantitative Daten
Die Leistungsmerkmale der Derivatisierungsmethoden für α-Dicarbonylverbindungen sind in

der folgenden Tabelle zusammengefasst. Die Daten stammen aus Studien, die ähnliche

Verbindungen wie 3,4-Hexandion analysieren.

Parameter
Methode mit OPD-
Derivatisierung

Methode mit
PFBHA-
Derivatisierung

Referenz

Analyt

α-

Dicarbonylverbindung

en

Carbonylverbindunge

n
[6][8]

Matrix Wein
Haushaltsprodukte

(Headspace)
[6][8]

Detektionstechnik GC-MS (EI) GC-MS (NCI) [6][8]

Nachweisgrenze

(LOD)
0,05 mg/L

N.D. - 39 µg/g

(Formaldehyd)
[6][8]

Linearitätsbereich 0,05 - 20 mg/L
Kalibrierungskurven

erstellt
[7][8]

Wiederfindungsrate 92 - 117 % - [8]

Wiederholbarkeit

(RSD)
2 - 5 % - [8]

Hinweis: Die Daten für PFBHA beziehen sich auf eine Headspace-Analyse verschiedener

Aldehyde und Ketone und dienen als allgemeiner Hinweis auf die Empfindlichkeit der Methode.

Visualisierungen
Chemische Reaktionswege
Abbildung 1: Reaktionsschema der Derivatisierung von 3,4-Hexandion mit o-Phenylendiamin.

Experimenteller Arbeitsablauf
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Probenvorbereitung
(1 mL Probe)

Zugabe des
Derivatisierungsreagenzes

(OPD oder PFBHA)

Inkubation
(Spezifische Zeit/Temperatur)

Flüssig-Flüssig-Extraktion
(z.B. mit Hexan oder DCM)

Trocknung der
organischen Phase
(z.B. mit Na2SO4)

GC-MS Analyse

Datenauswertung

Click to download full resolution via product page

Abbildung 2: Allgemeiner Arbeitsablauf für die Derivatisierung und GC-MS-Analyse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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